Dioleyl hydrogen phosphate

• CAS RN: 14450-07-8
• Molecular Formula: C36H71O4P
• Molecular Weight: 598.9 g/mol
• IUPAC Name: bis[(Z)-octadec-9-enyl] hydrogen phosphate
• InChI: InChI=1S/C36H71O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-36H2,1-2H3,(H,37,38)/b19-17-,20-18-
• InChI Key: WFFZELZOEWLYNK-CLFAGFIQSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCOP(=O)(OCCCCCCCC/C=C\CCCCCCCC)O
• SMILES: CCCCCCCCC=CCCCCCCCCOP(=O)(O)OCCCCCCCCC=CCCCCCCCC
• synonyms: dioctadecenyl phosphate; dioleoyl phosphate; dioleyl phosphate; dioleyl phosphoric acid; dioleylphosphate

Description

Dioleyl hydrogen phosphate (DHP) is a chemical compound that belongs to the class of phospholipids. It is widely used in scientific research due to its unique properties. DHP is synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied. In

Scientific Research Applications

Dioleyl hydrogen phosphate has been widely used in scientific research as a model membrane lipid due to its similar structure to natural phospholipids. It has been used to study the interaction of membrane proteins with lipid bilayers, lipid-protein interactions, and the effect of lipid composition on membrane properties. Dioleyl hydrogen phosphate has also been used in drug delivery systems, where it can encapsulate hydrophobic drugs and improve their solubility and bioavailability.

Mechanism Of Action

Dioleyl hydrogen phosphate interacts with cell membranes and can affect their properties, such as fluidity and permeability. It can also interact with membrane proteins and affect their function. Dioleyl hydrogen phosphate has been shown to modulate the activity of various enzymes, such as phospholipase A2 and protein kinase C.

Biochemical And Physiological Effects

Dioleyl hydrogen phosphate has been shown to have various biochemical and physiological effects, such as anti-inflammatory and anti-cancer properties. It can inhibit the production of pro-inflammatory cytokines and modulate the activity of various signaling pathways. Dioleyl hydrogen phosphate has also been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages And Limitations For Lab Experiments

Dioleyl hydrogen phosphate has several advantages for lab experiments, such as its availability, stability, and similarity to natural phospholipids. However, it also has some limitations, such as its relatively high cost and the need for specialized equipment for its synthesis and characterization.

Future Directions

There are several future directions for the research on Dioleyl hydrogen phosphate. One direction is to study its potential as a drug delivery system for various hydrophobic drugs. Another direction is to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, the development of new synthesis methods and the optimization of existing methods can improve the yield and reduce the cost of Dioleyl hydrogen phosphate.
Conclusion:
Dioleyl hydrogen phosphate is a unique chemical compound that has various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research on Dioleyl hydrogen phosphate can lead to the development of new drug delivery systems and therapeutic agents for various diseases.

Synthesis Methods

Dioleyl hydrogen phosphate can be synthesized using various methods, including the reaction of oleyl alcohol with phosphorus oxychloride and triethylamine, and the reaction of oleyl alcohol with phosphoryl chloride and triethylamine. The yield of Dioleyl hydrogen phosphate can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and molar ratio of reactants.